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Compound of Interest

Compound Name: Tolinapant

Cat. No.: B605649

Disclaimer: Specific disposal instructions for Tolinapant (ASTX660) are not readily available in
the provided search results. The following guidelines are based on general best practices for
the handling and disposal of potent, non-peptidomimetic, and potentially cytotoxic compounds
used in research and clinical settings. Researchers must consult their institution's
Environmental Health and Safety (EH&S) department and the specific Safety Data Sheet
(SDS) for Tolinapant, if available, for definitive procedures.

l. Immediate Safety and Handling Precautions

Tolinapant is a potent antagonist of clAP1/2 and XIAP and should be handled with care.[1][2]
All personnel must be aware of the potential health and physical hazards associated with
antineoplastic agents.[3]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including double
chemotherapy gloves, a lab coat, and eye protection, as described in standard safety
protocols for handling potent compounds.[3][4]

o Ventilation: Handle Tolinapant in a well-ventilated area, preferably within a certified chemical
fume hood or biological safety cabinet, to avoid inhalation of any dust or aerosols.[3][4]

» Spill Management: In case of a spill, follow institutional procedures for cleaning up
hazardous materials. This typically involves using a detergent solution for initial cleaning,
followed by a thorough rinse.[3]
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Il. Step-by-Step Disposal Protocol for Tolinapant

The disposal of Tolinapant and any contaminated materials must comply with federal, state,
and local regulations for hazardous chemical waste.[3]

e Segregation of Waste: Do not mix Tolinapant waste with other laboratory waste streams.[3]
All Tolinapant waste should be segregated and collected in designated, clearly labeled
hazardous waste containers. These are often color-coded, such as black for RCRA-
regulated waste or purple for cytotoxic waste.[3][5]

o Disposal of Unused or Expired Tolinapant:

o Unused or expired Tolinapant, whether in solid form or in solution, must be disposed of as
hazardous chemical waste.[3]

o Do not dispose of Tolinapant down the drain or in regular trash.[5][6]
¢ Disposal of Contaminated Materials:

o Sharps: Needles, syringes, and other sharps contaminated with Tolinapant should be
placed in a designated cytotoxic sharps container.[5] If a syringe contains residual
Tolinapant (even as little as 0.1 ml), it must be disposed of in a bulk hazardous chemical
waste container, not a sharps container.[3]

o Solid Waste: Items such as gloves, absorbent pads, and vials contaminated with
Tolinapant should be disposed of in a designated hazardous waste container for solids.[3]

[5]

o Liquid Waste: Aqueous solutions containing Tolinapant should be collected in a
dedicated, sealed, and properly labeled hazardous waste container for liquids.[3]

» Decontamination of Glassware: Reusable glassware should be decontaminated following
established laboratory procedures for potent compounds, which may involve soaking in a
suitable inactivating solution or a thorough cleaning with a validated detergent.

e Labeling and Storage of Waste:
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o All hazardous waste containers must be clearly labeled with "Hazardous Waste" and the
chemical name "Tolinapant."[3]

o Store waste containers in a designated satellite accumulation area (SAA) until they are
collected by EH&S personnel.[3]

o Waste Pickup: When the waste container is full or no longer in use, arrange for its collection
by your institution's EH&S department.[3]

lll. Quantitative Data for Tolinapant

The following table summarizes key quantitative data for Tolinapant based on available

research.
Property Value Citation(s)
Purity 99.75% - 99.81% [1][7]

DMSO: 100 mg/mL (185.29
Solubility mM) Ethanol: 100 mg/mL [1]

Water: Insoluble

clAP1 (BIR3): < 12 nmol/L
IC50 Values [1]
XIAP (BIR3): < 40 nmol/L

_ -80°C for up to 2 years -20°C
Storage of Stock Solution [7]
forup to 1 year

) o Rodents and NHP: 12-34% at
Oral Bioavailability [819]
5 mg/kg

IV. Visualized Workflow for Tolinapant Disposal

The following diagram illustrates the decision-making process for the proper disposal of
Tolinapant and associated materials.
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Tolinapant Disposal Workflow
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Caption: Logical workflow for the proper segregation and disposal of Tolinapant waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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